Cas no 1180488-92-9 (3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid)

• Product Name: 3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid
• CAS No: 1180488-92-9
• MF: C₁₉H₂₅NO₃
• MW: 315.406705617905
• CID: 1060327
• PubChem ID: 124519643
• Update Time: 2025-10-19

3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid
• 3-Oxo-4-aza-androst-
• 1180488-92-9
• (4aR,4bS,6aS,7S,9aS,9bS)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10-Dodecahydro-4a,6a-dimethyl-2-oxo-1H-indeno[5,4-f]quinoline-7-carboxylic acid
• DTXSID701102527
• (1S,3As,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,6,9b,10,11-decahydroindeno[5,4-f]quinoline-1-carboxylic acid
• (4aR,4bS,6aS,7S,9aS,9bS)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10-Dodecahydro-4a,6a-dimethyl-2-oxo-1H-Indeno[5,4-f]quinoline-7-carboxylic Acid;

• Inchi： 1S/C19H25NO3/c1-18-9-7-13-11(12(18)4-5-14(18)17(22)23)3-6-15-19(13,2)10-8-16(21)20-15/h6,8,10-14H,3-5,7,9H2,1-2H3,(H,20,21)(H,22,23)/t11-,12-,13-,14+,18-,19+/m0/s1
• InChI Key： YUTRZIYCTWYZCF-UUBMZHIOSA-N
• SMILES： OC([C@H]1CC[C@H]2[C@@H]3CC=C4[C@@](C=CC(N4)=O)(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 315.18344366g/mol
• Monoisotopic Mass: 315.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 547.3±50.0 °C at 760 mmHg
• Flash Point: 284.8±30.1 °C
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid

Introduction to 3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid (CAS No: 1180488-92-9)

3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid, identified by the CAS number 1180488-92-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the androstane scaffold, which is a common structural motif found in numerous bioactive molecules, particularly those related to steroid hormone activity. The presence of a nitrogen atom in the ring system, introduced through the aza substitution, introduces unique electronic and steric properties that distinguish it from its parent compounds.

The molecular structure of 3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid features a conjugated system of double bonds, which contributes to its potential photophysical properties. Additionally, the carboxylic acid functionality at the 17-position provides a site for further derivatization, enabling the synthesis of analogs with tailored biological activities. This structural complexity makes it an intriguing candidate for exploration in drug discovery programs targeting various therapeutic areas.

In recent years, there has been a growing interest in designing molecules that mimic or modulate steroid hormone receptors. The aza-androstane core of 3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid offers a promising starting point for developing selective ligands that can interact with nuclear receptors such as the androgen receptor (AR) and estrogen receptor (ER). Selective modulation of these receptors is crucial in treating conditions associated with hormonal imbalances, including certain types of cancer and inflammatory disorders.

One of the most compelling aspects of 3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid is its potential as a precursor for developing novel anti-cancer agents. Androstane derivatives have been extensively studied for their ability to interact with AR and ER, making them relevant in the treatment of prostate cancer and breast cancer. The introduction of nitrogen into the steroid backbone can alter binding affinities and selectivity profiles, potentially leading to compounds with improved therapeutic windows. Current research is focused on optimizing the structure of this compound to enhance its binding affinity and reduce off-target effects.

Recent advances in computational chemistry have enabled more efficient virtual screening and molecular modeling studies for compounds like 3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid. These computational approaches allow researchers to predict binding modes and interactions with biological targets with high precision. By leveraging machine learning algorithms and large-scale databases, scientists can rapidly identify promising derivatives for experimental validation. This synergy between computational methods and experimental chemistry has accelerated the discovery pipeline for novel bioactive molecules.

The carboxylic acid group in 3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid also presents opportunities for further chemical modification. For instance, esterification or amidation of this group can yield derivatives with enhanced solubility or stability. Additionally, functionalization at other positions on the molecule can introduce new pharmacophores that modulate biological activity. Such modifications are critical for optimizing pharmacokinetic properties and improving drug-like characteristics.

In vitro studies have begun to explore the biological profile of 3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid, revealing intriguing interactions with steroid receptors. Preliminary data suggest that this compound exhibits moderate affinity for both AR and ER, but with distinct selectivity profiles compared to classical steroids. These findings are particularly exciting as they indicate potential therapeutic applications in conditions where selective receptor modulation is desired.

The synthesis of 3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies include cyclization reactions to form the heterocyclic system and functional group interconversions to introduce the carboxylic acid moiety. Advances in synthetic methodologies have made it possible to construct such complex molecules efficiently, paving the way for rapid exploration of analog libraries.

The pharmaceutical industry has long been interested in harnessing natural product-inspired scaffolds for drug development. The aza-androstane motif found in 3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid draws inspiration from natural steroids but with strategic modifications to enhance bioactivity. This approach aligns well with current trends in medicinal chemistry towards rational drug design based on structural frameworks derived from known bioactive molecules.

Future research directions for 3-Oxo-4-aza-androst-1,5-diene-17-carboxylic Acid include exploring its potential as an intermediate in prodrug development. Prodrugs are designed to improve delivery or bioavailability upon administration, often by converting into active forms within biological systems. The versatility of this compound’s structure makes it a suitable candidate for such applications.

Another promising avenue is investigating the role of 3-Oxo-4-aza-androst-1,5-diene -17-carboxylic Acid in modulating immune responses. Steroid derivatives have shown promise in immunomodulatory therapies due to their ability to interact with immune receptors. By fine-tuning the structure of this compound, researchers may uncover new agents capable of modulating inflammatory pathways or enhancing vaccine efficacy.

The environmental impact of drug development is also an important consideration when evaluating compounds like 3-Oxo -4 -aza -androst -1 ,5 -diene - 17 -carboxylic Acid . Sustainable synthetic routes that minimize waste and energy consumption are increasingly prioritized in modern pharmaceutical research . Innovations such as flow chemistry and biocatalysis offer greener alternatives while maintaining high yields .

In conclusion, 3 -Oxo - 4 - aza -androst - 1 , 5 - diene - 17 -carboxylic Acid (CAS No: 1180488 -92 -9) represents a significant advancement in medicinal chemistry . Its unique structural features , coupled with its potential biological activities , make it a valuable scaffold for developing novel therapeutic agents . Ongoing research efforts continue to expand our understanding of this compound’s capabilities , paving the way for future breakthroughs .